Cas no 1443314-22-4 (1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one)

1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one structure
1443314-22-4 structure
Product Name:1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
CAS No:1443314-22-4
MF:C11H11F3O2
MW:232.1991
MDL:MFCD07380770
CID:5081592
PubChem ID:83958477
Update Time:2023-11-24

1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 4'-Ethoxy-2'-methyl-2,2,2-trifluoroacetophenone
    • 1-(4-Ethoxy-2-methylphenyl)-2,2,2-trifluoroethanone
    • 1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
    • MDL: MFCD07380770
    • Inchi: 1S/C11H11F3O2/c1-3-16-8-4-5-9(7(2)6-8)10(15)11(12,13)14/h4-6H,3H2,1-2H3
    • InChI Key: VSFUIEAEJAONQC-UHFFFAOYSA-N
    • SMILES: FC(C(C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])OC([H])([H])C([H])([H])[H])=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3

1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1931482-0.05g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
0.05g
$768.0 2023-09-17
Enamine
EN300-1931482-0.1g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
0.1g
$804.0 2023-09-17
Enamine
EN300-1931482-0.25g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
0.25g
$840.0 2023-09-17
Enamine
EN300-1931482-0.5g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
0.5g
$877.0 2023-09-17
Enamine
EN300-1931482-1.0g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
1g
$914.0 2023-06-02
Enamine
EN300-1931482-2.5g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
2.5g
$1791.0 2023-09-17
Enamine
EN300-1931482-5.0g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
5g
$2650.0 2023-06-02
Enamine
EN300-1931482-10.0g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
10g
$3929.0 2023-06-02
Enamine
EN300-1931482-1g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
1g
$914.0 2023-09-17
Enamine
EN300-1931482-5g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
5g
$2650.0 2023-09-17
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd